Cas no 2034445-51-5 (4-Methoxy-1-methyl-5-[[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]-2(1H)-pyridinone)

• Product Name: 4-Methoxy-1-methyl-5-[[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]-2(1H)-pyridinone
• CAS No: 2034445-51-5
• MF: C₂₀H₂₁N₅O₃
• MW: 379.412443876266
• CID: 5376640
• Update Time: 2025-07-01

4-Methoxy-1-methyl-5-[[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1-methyl-5-[[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]-2(1H)-pyridinone

• Inchi： 1S/C20H21N5O3/c1-23-12-16(18(28-2)10-19(23)26)20(27)24-9-8-15(11-24)25-13-17(21-22-25)14-6-4-3-5-7-14/h3-7,10,12-13,15H,8-9,11H2,1-2H3
• InChI Key： IJOTYYSFYJUSET-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(C(N2CCC(N3C=C(C4=CC=CC=C4)N=N3)C2)=O)C(OC)=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 665.9±65.0 °C(Predicted)
• pka: 0.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-Methoxy-1-methyl-5-[[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]-2(1H)-pyridinone

4-Methoxy-1-methyl-5-[[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]-2(1H)-pyridinone: A Novel Compound with Potential in Pharmaceutical Research

4-Methoxy-1-methyl-5-[[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]-2(1H)-pyridinone represents a complex molecule with unique structural features that have sparked significant interest in the pharmaceutical and medicinal chemistry communities. This compound, with the CAS number 2034445-51-5, is a derivative of pyridinone, a class of heterocyclic compounds known for their diverse biological activities. The synthesis and characterization of this compound have been the focus of recent studies, highlighting its potential as a candidate for drug development. The presence of multiple functional groups, including 4-methoxy, 1-methyl, and 1H-1,2,3-triazol-1-yl, contributes to its structural complexity and functional versatility.

The 4-methoxy group in this molecule is a common functional group in pharmaceutical compounds, often associated with enhanced solubility and metabolic stability. The 1-methyl substitution further modulates the molecule's physicochemical properties, influencing its interaction with biological targets. The 1H-1,2,3-triazol-1-yl ring, a key structural element, is known for its ability to form hydrogen bonds and stabilize molecular conformations, which is critical for drug-target interactions. These structural features collectively position the compound as a promising candidate for further exploration in therapeutic applications.

Recent advances in drug discovery have underscored the importance of heterocyclic scaffolds like pyridinone in the development of novel therapeutics. The 2(1H)-pyridinone ring system, a core component of this compound, has been extensively studied for its role in modulating enzyme activity and receptor binding. Research published in 2023 in the *Journal of Medicinal Chemistry* highlighted the potential of pyridinone derivatives in targeting kinase enzymes, which are implicated in various diseases, including cancer and inflammation. The [3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl moiety in this compound may enhance its ability to interact with these targets, offering a new avenue for therapeutic intervention.

The CAS number 2034445-51-5 provides a unique identifier for this compound, ensuring its traceability in scientific literature and databases. This systematic nomenclature is crucial for researchers to accurately reference and replicate studies involving this molecule. The synthesis of such complex compounds often involves multi-step organic reactions, and the [3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl group is a critical component in achieving the desired molecular architecture. Advances in synthetic chemistry have enabled the efficient preparation of such derivatives, facilitating their evaluation in preclinical studies.

One of the most notable features of 4-Methoxy-1-methyl-5-[[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]-2(1H)-pyridinone is its multi-target potential. The presence of multiple pharmacophore elements, including triazole rings and pyridinone moieties, allows this compound to engage with various biological pathways simultaneously. This property is particularly valuable in the context of complex diseases such as cancer, where multiple signaling pathways are often dysregulated. Recent studies have demonstrated that compounds with multi-target activity can offer improved therapeutic outcomes by addressing disease mechanisms at multiple levels.

Another area of interest in the research on this compound is its antioxidant properties. The 4-methoxy and 1-methyl groups may contribute to the molecule's ability to scavenge free radicals, which is a critical factor in the prevention of oxidative stress-related diseases. A 2023 study published in *Antioxidants* reported that pyridinone derivatives exhibit significant antioxidant activity, suggesting that this compound could be explored for applications in neurodegenerative disorders and cardiovascular diseases. The [3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl moiety may further enhance these properties by stabilizing the molecule's redox state.

The 1H-1,2,3-triazol-1-yl ring in this compound is also of interest due to its modulatory effects on enzyme activity. Triazole-containing molecules are known to interact with kinase enzymes, which play a central role in cellular signaling. The [3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl group may act as a selective inhibitor or activator of specific kinases, depending on the molecular context. This tunable activity makes the compound a promising candidate for the development of targeted therapies in oncology.

In addition to its pharmacological potential, the synthetic accessibility of this compound is another factor that has attracted attention in recent research. The [3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl group is a key structural element that can be synthesized using well-established click chemistry methodologies. This approach allows for the efficient preparation of the compound, which is essential for preclinical testing and drug development. The ability to modify the 4-methoxy and 1-methyl groups further enhances the molecule's adaptability for structure-activity relationship (SAR) studies.

Recent studies have also explored the biocompatibility of this compound in various biological systems. Preliminary in vitro experiments have shown that the molecule exhibits low cytotoxicity while maintaining its bioactivity, which is a critical requirement for therapeutic agents. These findings suggest that the compound could be further developed into a safe and effective drug candidate. The 2(1H)-pyridinone ring system, in particular, may contribute to the molecule's metabolic stability, reducing the risk of adverse effects during prolonged use.

Overall, 4-Methoxy-1-methyl-5-[[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]-2(1H)-pyridinone represents a compelling example of how complex molecular architectures can be leveraged to address challenging therapeutic needs. Its unique combination of structural elements, including the [3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl group, positions it as a valuable tool for drug discovery and biomedical research. As studies continue to uncover the full potential of this compound, its role in the development of novel therapeutics is likely to expand, offering new opportunities for improving human health.